Cas no 1095715-75-5 ((1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol)

• Product Name: (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol
• CAS No: 1095715-75-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD15526975
• CID: 4560410
• PubChem ID: 66601363
• Update Time: 2025-06-25

(1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1,2,3,4-Tetrahydro-Isoquinolin-6-Yl)-Methanol(WX604274)
• (1,2,3,4-Tetrahydro-Isoquinolin-6-Yl)-Methanol
• 6-Isoquinolinemethanol, 1,2,3,4-tetrahydro-
• (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol

• MDL： MFCD15526975
• Inchi： 1S/C10H13NO/c12-7-8-1-2-10-6-11-4-3-9(10)5-8/h1-2,5,11-12H,3-4,6-7H2
• InChI Key： KFEYVOHYKYDBSK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(CO)C=C2)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 323.6±37.0 °C at 760 mmHg
• Flash Point: 160.0±17.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol

Introduction to (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol, with the CAS number 1095715-75-5, has emerged as a compound of considerable interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its derivatives, and its relevance in contemporary research.

The molecular structure of (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol consists of a tetrahydroisoquinoline core linked to a methanol group. This configuration endows the compound with specific chemical and biological properties that make it valuable in various research domains. The tetrahydroisoquinoline scaffold is particularly noteworthy, as it is a common motif found in numerous bioactive natural products and pharmaceuticals.

In recent years, there has been a growing interest in tetrahydroisoquinoline derivatives due to their potential pharmacological activities. Studies have shown that these compounds exhibit a range of biological effects, including antimicrobial, anti-inflammatory, and neuroprotective properties. The methanol moiety in (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol not only contributes to its solubility but also influences its interactions with biological targets.

One of the most compelling aspects of (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced therapeutic profiles. For instance, modifications at the 6-position of the tetrahydroisoquinoline ring have been explored to optimize binding affinity and metabolic stability.

The synthesis of (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired framework. These synthetic strategies not only demonstrate the versatility of the compound but also contribute to the development of efficient synthetic routes for other heterocyclic systems.

Recent advancements in computational chemistry have further illuminated the potential of (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol. Molecular modeling studies have been instrumental in predicting its interactions with biological targets and understanding its mechanism of action. These insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has taken notice of the promise offered by (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol and its derivatives. Several companies are currently engaged in clinical trials to evaluate their therapeutic potential. Preliminary results suggest that compounds derived from this scaffold may offer new treatments for neurological disorders and chronic diseases. This underscores the importance of continued research and development in this area.

Beyond pharmaceutical applications, (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers are exploring its potential as a component in flexible electronics and solar cells, highlighting its versatility beyond traditional biological applications.

The environmental impact of synthesizing and utilizing (1,2,3,4-Tetrahydro-isoquinolin-6-yl)methanol is also a critical consideration. Efforts are underway to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical processes.

In conclusion,(1,2,3,4-Tetrahydro-*iso*quinolin-6-*methanol*) remains a compound of significant interest due to its diverse applications and potential benefits. As research continues to uncover new uses for this molecule and its derivatives,CAS number 1095715^-75-5, it will undoubtedly play an increasingly important role in advancing science and technology across multiple disciplines.